Cas no 153804-74-1 (2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-)
153804-74-1 structure
Product Name:2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-
CAS No:153804-74-1
MF:C12H17NO2S
MW:239.33388209343
CID:2779186
Update Time:2023-08-07
2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-
- 1-Amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]propan-2-ol
- 1-[[(3,4-Dihydro-2H-1-benzothiopyran)-8-yl]oxy]-3-amino-2-propanol
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- Inchi: 1S/C12H17NO2S/c13-7-10(14)8-15-11-5-1-3-9-4-2-6-16-12(9)11/h1,3,5,10,14H,2,4,6-8,13H2
- InChI Key: RSQBYGVAVKYLJA-UHFFFAOYSA-N
- SMILES: S1CCCC2C=CC=C(C1=2)OCC(CN)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- XLogP3: 1.2
- Topological Polar Surface Area: 80.8
2-Propanol, 1-amino-3-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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